![molecular formula C17H20N2O3S B4402727 4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide](/img/structure/B4402727.png)
4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide
Overview
Description
4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide, also known as ESI-09, is a small molecule inhibitor that has gained attention in scientific research due to its potential applications in various fields.
Scientific Research Applications
4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide has been studied for its potential applications in various scientific fields, including cancer research, neurobiology, and immunology. In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the Wnt signaling pathway. In neurobiology, this compound has been found to modulate synaptic transmission and improve cognitive function in animal models. In immunology, this compound has been shown to regulate the differentiation and function of T cells.
Mechanism of Action
4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide exerts its effects by inhibiting the activity of casein kinase 1 epsilon (CK1ε), a key regulator of the Wnt signaling pathway. By inhibiting CK1ε, this compound blocks the phosphorylation of β-catenin, a downstream effector of the Wnt pathway, leading to the inhibition of Wnt signaling and subsequent suppression of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of Wnt signaling, modulation of synaptic transmission, and regulation of T cell differentiation and function. Additionally, this compound has been found to have anti-inflammatory properties and to improve glucose metabolism in animal models.
Advantages and Limitations for Lab Experiments
4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide has several advantages for lab experiments, including its small size, high potency, and specificity for CK1ε. However, this compound also has limitations, including its low solubility in water and potential off-target effects.
Future Directions
There are several potential future directions for research on 4-[(ethylsulfonyl)amino]-N-(2-phenylethyl)benzamide. One area of interest is the development of more potent and selective inhibitors of CK1ε. Additionally, further studies are needed to investigate the effects of this compound in different disease models and to explore its potential as a therapeutic agent. Finally, the development of more effective methods for delivering this compound to target tissues could improve its clinical utility.
properties
IUPAC Name |
4-(ethylsulfonylamino)-N-(2-phenylethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S/c1-2-23(21,22)19-16-10-8-15(9-11-16)17(20)18-13-12-14-6-4-3-5-7-14/h3-11,19H,2,12-13H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBQFZKWCRKOECC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)NC1=CC=C(C=C1)C(=O)NCCC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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